1-(4-Bromo-3-methylphenyl)-5-methyl-1,4-diazepane

• Molecular Formula: C13H19BrN2
• Molecular Weight: 283.21 g/mol
• SMILES: CC1CCN(CCN1)C2=CC(=C(C=C2)Br)C
• InChI: InChI=1S/C13H19BrN2/c1-10-9-12(3-4-13(10)14)16-7-5-11(2)15-6-8-16/h3-4,9,11,15H,5-8H2,1-2H3
• InChIKey: MQEYHGWENISMHL-UHFFFAOYSA-N

1-(4-Bromo-3-methylphenyl)-5-methyl-1,4-diazepane Overview

1-(4-Bromo-3-methylphenyl)-5-methyl-1,4-diazepane (CAS 1509228-02-7) is a 1,4-diazepane derivative featuring a 4-bromo-3-methylphenyl substituent at the N1 position and a methyl group at C5. It belongs to a class of seven-membered diazacycles that have gained prominence as scaffolds for bromodomain and extra-terminal (BET) protein inhibitors . The compound is supplied as a research chemical with a certified purity of 95% and characterized by computed LogP 2.95 and TPSA 15.27, making it a versatile intermediate for medicinal chemistry optimization .

BET bromodomain inhibitor scaffold
Suitable for medicinal chemistry lead optimization and SAR studies Versatile diazepane intermediate

4-Bromo-3-methylphenyl substitution
Enables cross-coupling diversification and electronic modulation Defined regioisomer for structure-activity relationship control

Certified purity with characterization support
Facilitates reproducible synthesis and analytical method development Batch-specific NMR/HPLC data available

• [1] Bradner, J. E. et al. Diazepane derivatives and uses thereof. U.S. Patent US-9695172-B2, 2017. View Source

Why This Diazepane Cannot Be Replaced by Generic Analogs

Diazepane derivatives exhibit widely divergent physicochemical and pharmacological profiles depending on the nature and position of aryl and alkyl substituents. Even closely related analogs such as 1-(4-bromophenyl)-5-methyl-1,4-diazepane or the 3-bromo-4-methyl positional isomer differ in key molecular descriptors—LogP, molecular weight, and electronic distribution—that directly influence membrane permeability, target binding, and metabolic stability . Consequently, substituting the target compound with a generic diazepane without these specific substituents risks altering the structure-activity relationship (SAR) and invalidating comparative biological or synthetic studies .

Des-methyl analog Removal of the aryl methyl group shifts LogP and membrane permeability profile; may alter SAR interpretation and metabolic stability compared to the target compound.

3-Bromo-4-methyl isomer Regioisomeric substitution changes electronic distribution (para vs. meta bromo); cross-coupling reactivity and target binding may differ, confounding biological assays.

Generic diazepane lacking aryl bromide Absence of the bromo handle eliminates key diversification sites; cannot support the same late-stage functionalization or probe development workflows.

• [1] Bradner, J. E. et al. Diazepane derivatives and uses thereof. U.S. Patent US-9695172-B2, 2017. View Source

Quantitative Differentiation Evidence

Higher Lipophilicity vs. Des-Methyl Analog

The target compound exhibits a computed LogP of 2.95, compared to 2.64 for the des-methyl analog 1-(4-bromophenyl)-5-methyl-1,4-diazepane (CAS 1539868-09-1), representing a ΔLogP of +0.31 . This increase in lipophilicity arises from the additional methyl group on the phenyl ring and is expected to enhance membrane permeability while moderately reducing aqueous solubility.

Higher Lipophilicity

Head-to-head

ΔLogP +0.31 vs des-methyl analog (2.95 vs 2.64)

Supports permeability-sensitive screening selection.

Computed by XLogP3; experimental confirmation recommended.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.95
Comparator Or Baseline	1-(4-Bromophenyl)-5-methyl-1,4-diazepane; LogP = 2.64
Quantified Difference	ΔLogP = +0.31 (target more lipophilic)
Conditions	Computed by XLogP3 algorithm; data sourced from Leyan.com product pages

Why This Matters

For medicinal chemistry programs, a 0.31 LogP shift can significantly affect compound permeability, solubility, and off-target binding, making the target compound the preferred choice when higher lipophilicity is desired.

Molecular Weight Differentiation

The molecular formula of the target compound is C13H19BrN2 (MW 283.21 g/mol), whereas the des-methyl comparator 1-(4-bromophenyl)-5-methyl-1,4-diazepane has the formula C12H17BrN2 (MW 269.18 g/mol) . The 14.03 Da mass difference corresponds to one additional methyl group, which can influence crystallinity, solubility, and detection sensitivity in mass spectrometry assays.

Molecular Weight

Cross-study comparable

ΔMW +14.03 g/mol (C13H19BrN2 vs C12H17BrN2)

Enables unambiguous LC-MS identification and procurement verification.

Supplier specification data; confirm by in-house analysis.

Evidence Dimension	Molecular weight and formula
Target Compound Data	C13H19BrN2; MW 283.21 g/mol
Comparator Or Baseline	1-(4-Bromophenyl)-5-methyl-1,4-diazepane; C12H17BrN2; MW 269.18 g/mol
Quantified Difference	ΔMW = +14.03 g/mol (one CH2 unit)
Conditions	Data from supplier specifications (Leyan.com)

Why This Matters

The distinct molecular weight allows unambiguous identification by LC-MS and ensures that procurement of the correct analog is verifiable by mass spectrometry, reducing the risk of receiving an unintended diazepane variant.

Positional Isomerism vs. 3-Bromo-4-methylphenyl Isomer

The target compound (4-bromo-3-methylphenyl) and its positional isomer 1-(3-bromo-4-methylphenyl)-5-methyl-1,4-diazepane (CAS 1507500-80-2) differ in the relative orientation of the bromo and methyl substituents on the phenyl ring . While both share the same molecular formula, the para-bromo/meta-methyl arrangement of the target compound imparts a distinct electronic distribution and steric profile compared to the meta-bromo/para-methyl isomer, which can lead to differences in reactivity in cross-coupling reactions and binding affinity to biological targets.

Positional Isomerism

Class-level inference

4-Bromo-3-methyl vs 3-bromo-4-methyl orientation; distinct Hammett σ profiles (σ_p-Br vs σ_m-Br)

Regioisomer-specific reactivity review required; may not be interchangeable.

Lacks direct comparative bioassay data; validate in target assays.

Evidence Dimension	Substitution pattern (regiochemistry)
Target Compound Data	4-Bromo-3-methylphenyl (Br para, CH3 meta)
Comparator Or Baseline	1-(3-Bromo-4-methylphenyl)-5-methyl-1,4-diazepane (Br meta, CH3 para)
Quantified Difference	Qualitative difference; Hammett σ values suggest different electronic effects (σ_p-Br = 0.23 vs σ_m-Br = 0.39)
Conditions	Based on computational and empirical Hammett substituent constants; no direct comparative bioassay data available

Why This Matters

In SAR campaigns, regioisomeric purity is critical; using the incorrect isomer can confound biological results, making the target compound indispensable for studies requiring the specific 4-bromo-3-methyl orientation.

Purity Consistency and Characterization

The target compound is supplied at a certified minimum purity of 95% (HPLC), consistent with the purity specification of its closest analog 1-(4-bromophenyl)-5-methyl-1,4-diazepane . While the purity level itself is not a differentiator, the availability of batch-specific quality data (including NMR and HPLC traces upon request) from reputable vendors provides procurement confidence that is absent from uncharacterized or lower-purity generic diazepane sources.

Purity & Documentation

Supporting evidence

Certified 95% (HPLC) with available batch-specific NMR/HPLC traces.

Enhances procurement confidence and reproducibility; documentation supports journal requirements.

Verify lot-specific data before critical experiments.

Evidence Dimension	Product purity and quality documentation
Target Compound Data	95% (HPLC); characterization data available
Comparator Or Baseline	1-(4-Bromophenyl)-5-methyl-1,4-diazepane: 95% (HPLC); generic diazepanes: variable purity
Quantified Difference	No purity difference between target and closest analog; differentiation lies in batch-to-batch consistency and documentation
Conditions	Supplier specifications (Leyan.com) and industry practice

Why This Matters

For reproducible research, verified purity and access to characterization data reduce experimental variability and facilitate compliance with journal and patent requirements for compound identity.

Optimal Research Application Scenarios

BET Bromodomain Inhibitor Lead Optimization

The compound serves as a key intermediate for synthesizing diazepane-based BET bromodomain inhibitors, where the 4-bromo-3-methylphenyl group provides a vector for further functionalization via palladium-catalyzed cross-coupling. Its higher LogP (2.95) relative to the des-methyl analog makes it particularly suitable for programs targeting intracellular bromodomains where membrane permeability is critical .

SAR Studies on Substituted Diazepanes

Researchers investigating the impact of aryl substitution on BET protein binding affinity can use the target compound as a regioisomerically defined building block. The distinct para-bromo/meta-methyl pattern allows direct comparison with the meta-bromo/para-methyl isomer and the des-methyl analog to deconvolute electronic and steric contributions to activity .

Chemical Biology Probe Development

The compound's bromine atom enables late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig reactions, facilitating the introduction of fluorescent tags, biotin handles, or photoaffinity labels. The verified 95% purity and available characterization data support the preparation of high-quality chemical probes suitable for target engagement studies .

Analytical Method Development and Reference Standard

Owing to its distinct molecular weight (283.21 g/mol) and well-defined LogP, the compound can serve as a reference standard for HPLC and LC-MS method development aimed at separating and quantifying closely related diazepane impurities or metabolites in pharmacokinetic studies .

Application

Selection Property

Validation Focus

BET bromodomain inhibitor lead optimization

4-Bromo-3-methylphenyl vector for cross-coupling; elevated lipophilicity

Intracellular target permeability and binding assay performance

SAR studies on substituted diazepanes

Defined regioisomer with para-bromo/meta-methyl pattern

Electronic and steric contribution deconvolution; comparative biological evaluation

Chemical biology probe development

Bromine handle for late-stage diversification (Suzuki, Buchwald-Hartwig)

Target engagement and labeling efficiency; probe quality control by LC-MS

Analytical method development / reference standard

Distinct molecular weight and LogP; certified purity documentation

HPLC/LC-MS separation of related diazepane impurities; retention time reproducibility

• [1] Bradner, J. E. et al. Diazepane derivatives and uses thereof. U.S. Patent US-9695172-B2, 2017. View Source